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Treatment Efficacy at a Glance

Treatment Regimen
Trial
Phase

Median
Progression-Free
Survival (PFS)

Median
Overall
Survival (OS)

Key Patient Population

Nazartinib
(Monotherapy) [1]

Phase
2

18.0 months Not Reached
(56% at 33

months)

Treatment-naive, EGFR-
mutant (Ex19del/L858R)

advanced NSCLC

Osimertinib +
Chemotherapy [2]
[3] [4]

Phase

3

Previously Reported

(Primary Endpoint)

47.5 months Treatment-naive, EGFR-

mutant (Ex19del/L858R)
advanced NSCLC

Detailed Experimental Data and Context

To help you interpret the data in the table, here is more detail on the experimental protocols and findings for

each treatment.

Nazartinib Monotherapy (Phase 2 Study) [1]:

Study Design: This was a single-arm, open-label, multicenter phase 2 study.
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Patients: 45 treatment-naive adults with stage IIIB/IV EGFR-mutant NSCLC (including

Ex19del, L858R, or other rare activating mutations like L861Q and G719X).
Intervention: Patients received nazartinib at 150 mg orally once daily.

Key Efficacy Results: The Objective Response Rate (ORR) was 69%, and the Disease
Control Rate (DCR) was 91%. The median Duration of Response (DOR) was 25.0 months.

After a median follow-up of 30 months, the median OS had not been reached.
Safety: Common treatment-related adverse events included rash (84%), diarrhea (44%), and

pruritus (40%). The safety profile was considered manageable.

Osimertinib plus Chemotherapy (Phase 3 FLAURA2 Trial) [2] [3] [4]:

Study Design: This was a global, randomized, open-label, phase 3 trial.

Patients: 557 patients were randomized 1:1 with previously untreated EGFR-mutant
(Ex19del/L858R) advanced NSCLC.

Interventions:
Combination Arm: Osimertinib (80 mg once daily) plus platinum-based chemotherapy

(pemetrexed with either cisplatin or carboplatin).
Control Arm: Osimertinib monotherapy (80 mg once daily).

Key Efficacy Results: The combination therapy demonstrated a statistically significant
improvement in OS compared to monotherapy, reducing the risk of death by 23%. The benefit

was consistent across subgroups, including patients with central nervous system metastases.
Safety: As expected, the combination arm had a higher incidence of grade 3 or higher adverse

events (70% vs. 34%), including nausea, vomiting, fatigue, and bone marrow toxicity, consistent
with the known profiles of the individual drugs [2].

Mechanism of Action Overview

The following diagram illustrates the shared therapeutic target of nazartinib and osimertinib, which

underlies the rationale for comparing these agents, even if direct trial data is absent.
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Interpretation for Researchers

The available data presents two distinct scenarios rather than a direct comparison:

Nazartinib has shown promise as a single agent in a smaller phase 2 trial.
The FLAURA2 trial establishes a combination therapy (osimertinib + chemo) as a new standard of

care, demonstrating that this approach can significantly extend overall survival compared to a potent
third-generation EGFR-TKI alone [2] [5].

For your comparative guide, it would be most accurate to frame the discussion around the available evidence

tiers: monotherapy efficacy of nazartinib versus the proven survival benefit of a combination regimen that

uses a different, but mechanistically similar, third-generation TKI.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.sciencedirect.com/science/article/pii/S0959804922003021
https://www.dana-farber.org/newsroom/news-releases/2025/chemotherapy-combination-boosts-overall-survival-in-patients-with-egfr-mutant-non-small-cell-lung-cancer
https://pubmed.ncbi.nlm.nih.gov/41104938/
https://ecancer.org/en/news/26998-wclc-2025-flaura2-trial-shows-osimertinib-plus-chemotherapy-improves-overall-survival-in-egfr-mutated-advanced-nsclc
https://touchoncology.com/insight/wclc-2025-flaura2-benchmark-nsclc/
https://www.smolecule.com/products/b547951#nazartinib-overall-survival-vs-chemotherapy
https://www.smolecule.com/products/b547951#nazartinib-overall-survival-vs-chemotherapy
https://www.smolecule.com/products/b547951#nazartinib-overall-survival-vs-chemotherapy
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547951?utm_src=pdf-bulk
https://www.smolecule.com/products/s547951?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s547951?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

